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Compound of Interest

Compound Name:
2-Bromo-1-(3,4-

dichlorophenyl)ethanone

Cat. No.: B105186 Get Quote

An In-depth Technical Guide to 3,4-Dichlorophenacyl Bromide for Scientific Professionals

Introduction
3,4-Dichlorophenacyl bromide, also known by its IUPAC name 2-bromo-1-(3,4-
dichlorophenyl)ethanone, is an α-haloketone derivative.[1] It belongs to a class of

compounds extensively used in biochemical research as irreversible inhibitors of

phospholipase A2 (PLA2) enzymes.[2][3] By covalently modifying the active site of PLA2, these

reagents serve as critical tools for studying the roles of these enzymes in various physiological

and pathological processes, particularly in the inflammatory cascade. This guide provides a

detailed overview of its chemical properties, mechanism of action, relevant experimental

protocols, and safety information for researchers and drug development professionals.

Chemical and Physical Properties
The fundamental physicochemical properties of 3,4-Dichlorophenacyl bromide are summarized

below. These characteristics are essential for its handling, storage, and application in

experimental settings. The compound typically appears as a white to light yellow crystalline

powder.
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Property Value Source(s)

Physical State Solid, Crystalline Powder

Appearance White to Light Yellow

Melting Point 54 - 60 °C

Boiling Point 338.5 °C at 760 mmHg

Density 1.695 g/cm³

Flash Point 158.5 °C

Vapor Pressure 9.77E-05 mmHg at 25°C

Chemical Identifiers
Precise identification of chemical compounds is crucial for scientific accuracy and safety. The

following table lists the key identifiers for 3,4-Dichlorophenacyl bromide.

Identifier Value Source(s)

CAS Number 2632-10-2 [1]

Molecular Formula C₈H₅BrCl₂O [1]

Molecular Weight 267.93 g/mol [1]

IUPAC Name
2-bromo-1-(3,4-

dichlorophenyl)ethanone
[1]

Synonyms
2-Bromo-3',4'-

dichloroacetophenone
[1]

InChI Key
PAKFHEFMTRCFAU-

UHFFFAOYSA-N
[1]

SMILES
C1=CC(=C(C=C1C(=O)CBr)Cl

)Cl
[1]
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Mechanism of Action: Inhibition of Phospholipase
A2
3,4-Dichlorophenacyl bromide is a well-established inhibitor of phospholipase A2 (PLA2).[3][4]

Its mechanism of action involves the irreversible covalent modification of a critical histidine

residue within the enzyme's active site. This alkylation prevents the enzyme from binding to its

substrate, thereby inhibiting its catalytic activity.

PLA2 enzymes are central to the inflammatory response as they catalyze the hydrolysis of

phospholipids in the cell membrane to release arachidonic acid. Arachidonic acid is the primary

precursor for the biosynthesis of eicosanoids, including prostaglandins and leukotrienes, which

are potent pro-inflammatory mediators. By blocking PLA2, 3,4-Dichlorophenacyl bromide

effectively halts the production of these downstream signaling molecules.

Figure 1: Inhibition of the PLA2-mediated arachidonic acid cascade.

Experimental Protocols
The following sections outline generalized, yet detailed, methodologies for the synthesis,

purification, and characterization of 3,4-Dichlorophenacyl bromide, based on standard organic

chemistry procedures for analogous compounds.[5][6][7]

Synthesis: Bromination of 3',4'-Dichloroacetophenone
This protocol describes the α-bromination of a ketone, a standard method for producing

phenacyl bromides.[5]

Reagents & Materials:

3',4'-Dichloroacetophenone

Bromine (Br₂)

Solvent (e.g., Glacial Acetic Acid, Diethyl Ether, or Dichloromethane)

Lewis Acid Catalyst (e.g., Anhydrous Aluminum Chloride, p-TsOH·H₂O), if required[5][7]

Three-necked flask, mechanical stirrer, reflux condenser, separatory funnel
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Ice bath

Procedure:

Dissolve 1.0 equivalent of 3',4'-dichloroacetophenone in the chosen anhydrous solvent

within the three-necked flask.

Cool the solution in an ice bath to 0-5 °C.

If using a catalyst like AlCl₃, add a catalytic amount (e.g., 0.01 eq.) to the cooled solution.

[5]

With vigorous stirring, add 1.0 equivalent of bromine dropwise from the separatory funnel.

The rate of addition should be controlled to maintain the reaction temperature below 20°C.

[6]

As the reaction proceeds, hydrogen bromide (HBr) gas will evolve, and the product may

begin to precipitate.

After the bromine addition is complete, allow the mixture to stir for an additional 1-2 hours

at room temperature to ensure the reaction goes to completion.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Purification
Work-up & Isolation:

Once the reaction is complete, cool the flask in an ice bath to maximize precipitation of the

crude product.

Filter the solid product using suction filtration (Büchner funnel).

Wash the crude crystals with a cold solvent mixture, such as 50% aqueous ethanol or a

water/petroleum ether mixture, to remove the color and unreacted starting materials.[5][6]

Recrystallization:
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For higher purity, recrystallize the crude product from a suitable solvent, such as methanol

or ethanol.[5][6]

Dissolve the solid in a minimum amount of hot solvent.

Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce

crystallization.

Filter the purified white/pale yellow crystals and dry them under a vacuum.

Characterization
Purity Analysis (GC): Gas chromatography can be used to assess the purity of the final

product, with commercial standards often exceeding 98.0%.

Structural Confirmation (NMR): Nuclear Magnetic Resonance spectroscopy should be

employed to confirm the chemical structure. The resulting spectrum should be consistent

with the 2-bromo-1-(3,4-dichlorophenyl)ethanone structure.

Melting Point Determination: The melting point of the purified product should be determined

and compared to the literature values (54-60 °C) as a confirmation of purity.

Typical Research Workflow
The use of 3,4-Dichlorophenacyl bromide as a research tool typically follows a structured

workflow, from synthesis and validation to its application in biological assays to test a specific

hypothesis.

Figure 2: A typical experimental workflow using 3,4-Dichlorophenacyl Bromide.

Safety and Handling
3,4-Dichlorophenacyl bromide is a hazardous substance and must be handled with extreme

care in a controlled laboratory environment.

GHS Classification: The compound is classified with the signal word "Danger".[8]

Primary Hazards:
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H314: Causes severe skin burns and eye damage.[8] It is corrosive and can cause

ulceration upon contact.[9]

H290: May be corrosive to metals.

It is also a lachrymator, causing eye irritation and tearing.[9]

Precautionary Measures:

P260: Do not breathe dusts or mists.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.

Handle only in a chemical fume hood.

First Aid:

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with water/shower

for at least 15 minutes. Seek immediate medical attention.[8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[8][10]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.

Immediately call a poison center or doctor.

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Storage: Store locked up in a dry, cool, and well-ventilated place.[10] Keep the container

tightly closed in a corrosives-compatible area. Incompatible with strong bases, oxidizing

agents, and amines.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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